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Compound of Interest

Compound Name: 2-Bromobutyryl chloride

Cat. No.: B1265789 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the use of 2-Bromobutyryl chloride (CAS No. 22118-12-3), a flammable and

corrosive liquid that causes severe skin burns and eye damage.[1][2] Adherence to these

protocols is critical to ensure a safe laboratory environment.

Hazard Identification and Classification
2-Bromobutyryl chloride is a hazardous substance with the following classifications:

Flammable Liquid: Category 3[1]

Corrosive to Metals: Category 1[1]

Skin Corrosion: Sub-category 1B[1]

Serious Eye Damage: Category 1[1]

It is also noted to be moisture-sensitive and reacts violently with water.[3]

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C4H6BrClO [3]

Molecular Weight 185.45 g/mol [2]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 101 °C @ 37 mmHg [3]

Flash Point 91 °C / 195.8 °F [3]

Specific Gravity 1.602 [3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines

the minimum required PPE for handling 2-Bromobutyryl chloride.
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Body Part Required PPE
Specifications and Best
Practices

Hands
Double-gloving with chemical-

resistant gloves

Wear two pairs of nitrile or

neoprene gloves.[5] The outer

glove should be removed and

disposed of immediately after

handling or in case of

contamination. Inspect gloves

for any signs of degradation

before use.

Body
Flame-retardant lab coat and

chemical-resistant apron

A closed-front, long-sleeved

lab coat should be worn over

personal clothing. A chemical-

resistant apron provides an

additional layer of protection.

Eyes/Face
Chemical safety goggles and a

face shield

Goggles must provide a

complete seal around the

eyes. A face shield must be

worn in conjunction with

goggles to protect the entire

face from splashes.[5]

Respiratory NIOSH-approved respirator

Work must be conducted in a

certified chemical fume hood.

[3][4] If there is a risk of

exceeding exposure limits, a

full-face respirator with

appropriate cartridges should

be used.[6]

Experimental Protocol: Safe Handling of 2-
Bromobutyryl Chloride
This protocol outlines the step-by-step procedure for safely using 2-Bromobutyryl chloride in

a laboratory setting.
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1. Preparation and Precautionary Measures:

Ensure that a safety shower and eyewash station are readily accessible and have been

tested within the last month.[3]

Work exclusively within a certified chemical fume hood with the sash at the lowest practical

height.

Remove all flammable materials and ignition sources from the immediate work area.[3][7]

Have appropriate spill cleanup materials (inert absorbent material like sand or vermiculite)

and a fire extinguisher (dry chemical or carbon dioxide) readily available.[3][8]

2. Donning Personal Protective Equipment (PPE):

Don all required PPE as specified in the table above before entering the designated work

area.

3. Handling and Dispensing:

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Slowly open the container, being mindful of any potential pressure buildup.

Use a graduated cylinder or a syringe with a needle for accurate and controlled dispensing.

Avoid pouring directly from the main container to minimize the risk of spills.

Keep the container tightly closed when not in use.[1]

4. Post-Handling and Decontamination:

Wipe down the exterior of the primary container and any equipment used with a cloth lightly

dampened with an inert solvent (e.g., heptane), followed by a dry cloth. Dispose of these

wipes as hazardous waste.

Thoroughly wash hands and forearms with soap and water after removing gloves.
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Emergency Procedures
Spill Response Workflow

Immediate Actions Assess the Spill

Small Spill Response (Personnel)

Large Spill Response (EHS)

Waste Disposal

Evacuate Immediate Area Alert Colleagues & Supervisor Isolate the Spill Area Assess Spill Size & Risk

Don Appropriate PPESmall Spill

Call Emergency Services/EHS

Large Spill

Contain with Inert Absorbent Neutralize (if safe) Collect Residue Decontaminate Area Package & Label Waste

Secure the Area

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Bromobutyryl chloride spill.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with

large amounts of water for at least 15 minutes. Seek immediate medical attention.[1][9]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[1][6]

Disposal Plan
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All waste generated from the use of 2-Bromobutyryl chloride, including empty containers,

contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

Waste Collection and Storage:

Collect all waste in a designated, properly labeled, and sealed container.

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.[3]

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Procedure:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Do not dispose of 2-Bromobutyryl chloride down the drain.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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